Cas no 1263180-43-3 (tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate)

• Product Name: tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate
• CAS No: 1263180-43-3
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 5291274
• Update Time: 2026-03-10

tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate
• tert-Butyl4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate

• Inchi： 1S/C13H22F2N2O2/c1-11(2,3)19-10(18)17-7-5-4-6-12(17)8-16-9-13(12,14)15/h16H,4-9H2,1-3H3
• InChI Key： IEXLPQNHAVKGDR-UHFFFAOYSA-N
• SMILES： FC1(CNCC21CCCCN2C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6

Additional information on tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate

Comprehensive Overview of tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1263180-43-3)

tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1263180-43-3) is a highly specialized spirocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique spiro[4.5]decane core and difluorinated structure, serves as a critical intermediate in the development of novel bioactive molecules. Its tert-butyl carboxylate group enhances stability, making it a preferred choice for researchers exploring drug discovery and medicinal chemistry applications.

The growing interest in spirocyclic compounds like tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate can be attributed to their versatility in addressing modern challenges such as drug resistance and targeted therapy. Recent studies highlight the role of fluorinated spirocycles in improving drug bioavailability and metabolic stability, aligning with the pharmaceutical industry's focus on precision medicine. Researchers frequently search for terms like "spirocyclic drug candidates" and "fluorine in medicinal chemistry," underscoring the relevance of this compound in cutting-edge research.

From a synthetic perspective, CAS No. 1263180-43-3 exemplifies the strategic use of fluorine incorporation to modulate electronic and steric properties. The 4,4-difluoro motif is particularly noteworthy, as it mimics hydrogen bond acceptors in biological systems, a feature often exploited in enzyme inhibition studies. This aligns with trending topics such as "rational drug design" and "fragment-based screening," which dominate discussions in computational chemistry forums.

In addition to its pharmaceutical applications, tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate is also explored in material science for its potential in designing smart polymers and catalysts. The compound's rigid spiro architecture contributes to thermal stability, a property highly sought after in high-performance materials. Queries like "spirocycles in materials" and "fluorinated building blocks" reflect the interdisciplinary appeal of this molecule.

Quality and purity are paramount when working with CAS No. 1263180-43-3, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. This emphasis on quality control resonates with industry standards like GMP and ICH guidelines, topics frequently searched by professionals in chemical manufacturing.

Looking ahead, the demand for tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate is expected to rise, driven by advancements in green chemistry and sustainable synthesis. Innovations in catalytic fluorination and flow chemistry are likely to streamline its production, addressing environmental concerns while maintaining efficiency. Searches for "eco-friendly fluorination" and "continuous flow synthesis" highlight this shift toward sustainable practices.

In summary, tert-Butyl 4,4-difluoro-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1263180-43-3) represents a fusion of structural innovation and practical utility, making it indispensable in both academic research and industrial applications. Its alignment with trending scientific inquiries ensures its continued prominence in the evolving landscape of chemical sciences.